Cas no 98061-06-4 (Propanedioic acid, heptylmethyl-, dimethyl ester)

Propanedioic acid, heptylmethyl-, dimethyl ester structure
98061-06-4 structure
Product Name:Propanedioic acid, heptylmethyl-, dimethyl ester
CAS No:98061-06-4
MF:C13H24O4
MW:244.327264785767
CID:750763
PubChem ID:13460039
Update Time:2025-04-19

Propanedioic acid, heptylmethyl-, dimethyl ester Chemical and Physical Properties

Names and Identifiers

    • Propanedioic acid, heptylmethyl-, dimethyl ester
    • dimethyl 2-heptyl-2-methylpropanedioate
    • DTXSID20541384
    • Dimethyl heptyl(methyl)propanedioate
    • 98061-06-4
    • Inchi: 1S/C13H24O4/c1-5-6-7-8-9-10-13(2,11(14)16-3)12(15)17-4/h5-10H2,1-4H3
    • InChI Key: JAPGDUASUPUJTF-UHFFFAOYSA-N
    • SMILES: O(C)C(C(C(=O)OC)(C)CCCCCCC)=O

Computed Properties

  • Exact Mass: 244.16745924g/mol
  • Monoisotopic Mass: 244.16745924g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 10
  • Complexity: 232
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.1
  • Topological Polar Surface Area: 52.6Ų
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